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Compound of Interest

Compound Name: 4-Pyridylacetonitrile hydrochloride

Cat. No.: B122261

Essential Safety and Handling Guide for 4-
Pyridylacetonitrile Hydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling 4-
Pyridylacetonitrile hydrochloride. Adherence to these guidelines is crucial for ensuring
laboratory safety and minimizing exposure risks.

Hazard and Safety Information

4-Pyridylacetonitrile hydrochloride is a compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed, in contact with skin, or inhaled, and can
cause skin, eye, and respiratory irritation.[1][2][3]
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Property Data Citations
Chemical Formula C7H7CIN2 [2]
Molecular Weight 154.6 g/mol [1][2]
Appearance White to off-white solid [2]
Melting Point 267 °C (decomposes) [1112]
Storage Temperature 2-8°C [2]
Hazard Class 6.1 [2]
Packing Group 1 [2]
GHS Hazard Statements F302+H312+H332, H3L5, [1]
H319, H335
Signal Word Warning [1112]

Personal Protective Equipment (PPE) Requirements

A comprehensive approach to Personal Protective Equipment (PPE) is mandatory to prevent
exposure. The following table outlines the minimum PPE requirements.
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Body Part Required PPE Citations

Chemical safety goggles or
safety glasses with side

Eyes/Face shields. A face shield should [41[5]
be worn over goggles if there

is a splash hazard.

A chemical-resistant lab coat,
fully buttoned. Disposable

Skin nitrile gloves are suitable for [41[5]
short-term protection; change

them frequently.

All work should be conducted
in a certified chemical fume
) hood. If a fume hood is not
Respiratory ] [4115]
available, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

Closed-toe, closed-heel shoes
Footwear that cover the entire foot must [4]

be worn.

Operational Plan: Step-by-Step Guidance for
Handling

. Receiving and Inspection:

[EEN

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Log the chemical into the laboratory inventory.

N

. Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area designated for toxic
chemicals.[5][6]

The recommended storage temperature is between 2-8°C.[2]
Store away from incompatible materials, such as strong oxidizing agents.[5][6]
. Handling and Use:

Always handle this compound within a certified chemical fume hood to minimize inhalation
risk.[5]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools and equipment.[7]

Ensure an emergency eyewash station and safety shower are readily accessible.[6][8]
Do not eat, drink, or smoke in the area where the chemical is handled.[3]

Wash hands thoroughly with soap and water after handling, even when gloves have been
worn.[3][5]
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General Laboratory Workflow for Handling 4-Pyridylacetonitrile hydrochloride

Preparation
- Review SDS
- Don appropriate PPE

;

Handling
- Work in a fume hood
- Weigh and handle solid carefully

;

Experimentation
- Monitor reaction
- Avoid dust/aerosol generation

l

Post-Experiment Cleanup
- Decontaminate surfaces
- Remove PPE correctly

;

Waste Disposal
- Segregate hazardous waste
- Label container correctly

I
l
IReturn to Storage or Dispose

A4

Storage
- Store in a cool, dry, ventilated area
- Tightly sealed container

Click to download full resolution via product page

Caption: General workflow for handling 4-Pyridylacetonitrile hydrochloride.
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Emergency Response Plan

1. Spill Cleanup:
e Minor Spill (<1g in a fume hood):
o Alert personnel in the immediate area.[5]

o Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite
or sand.[5][9]

o Carefully scoop the absorbed material into a labeled, sealable hazardous waste container.

[5]19]

o Decontaminate the area with a suitable solvent, followed by soap and water, collecting all
cleaning materials as hazardous waste.[5][9]

e Major Spill (>1g or outside a fume hood):
o Evacuate the immediate area immediately.[5]
o Alert the institution's emergency response team and the laboratory supervisor.[5]
o Restrict access to the spill area.[5]

o Provide the emergency response team with the Safety Data Sheet (SDS) for the
compound.[5]
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Chemical Spill Cleanup Workflow

Assess Spill Size & Location

Minor Major

Minor Spill Major Spill

(<1g in fume hood) (>1g or outside hood)

Evacuate Area
- Alert others
- Restrict access

Y

Contain & Clean
- Use absorbent material
- Scoop into waste container
- Decontaminate area

Y

Notify Emergency Response
- Provide SDS

Dispose of Waste
- Label hazardous waste
- Follow institutional protocol

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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2. First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[3][10]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek medical attention.[3][10]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration. Seek medical attention.[10]

e Ingestion: Rinse mouth with water and call a POISON CENTER or doctor for treatment
advice. Do NOT induce vomiting.[3][8][10]

Disposal Plan

All waste containing 4-Pyridylacetonitrile hydrochloride must be treated as hazardous
waste.

Collection:

o Collect unused chemical and any contaminated materials (e.g., absorbent pads, gloves,
weighing paper) in a designated, compatible, and properly labeled hazardous waste
container with a secure lid.[5][11]

Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "4-Pyridylacetonitrile hydrochloride".

Storage of Waste:

o Store the sealed waste container in a designated waste accumulation area, away from
incompatible materials.

Disposal:
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o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office.[9]

o Follow all local, state, and federal regulations for chemical waste disposal.[5][11]

o Do not dispose of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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